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Compound of Interest

Compound Name: 4-Isothiocyanatobenzamide

CAS No.: 158756-25-3

Cat. No.: B186619

Get Quote

Abstract
This technical guide provides a comprehensive framework for the fluorescent labeling of

peptides using 4-isothiocyanatobenzamide. We delve into the underlying chemical principles,

provide detailed, field-proven protocols for conjugation, purification, and characterization, and

offer insights into data analysis and troubleshooting. This document is intended for

researchers, scientists, and drug development professionals who require robust and reliable

methods for preparing fluorescently labeled peptides for a variety of applications, including

fluorescence microscopy, immunoassays, and in vivo imaging.[1]

Principle of the Method
The isothiocyanate functional group (-N=C=S) is a highly efficient amine-reactive moiety widely

used for labeling proteins and peptides.[2][3] 4-Isothiocyanatobenzamide provides a stable

and fluorescent tag that can be covalently conjugated to primary amines present in peptides.

Mechanism of Action: The core of this labeling strategy is the reaction between the electrophilic

isothiocyanate group of 4-isothiocyanatobenzamide and the unprotonated primary amine of a

peptide. This reaction typically targets the α-amino group at the N-terminus of the peptide or
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the ε-amino group of lysine side chains. The reaction proceeds via a nucleophilic addition

mechanism, resulting in the formation of a stable thiourea bond.

Reaction Specificity and pH: The efficiency and specificity of the labeling reaction are highly

dependent on the pH of the reaction buffer. For the isothiocyanate to react, the target amine

must be in its unprotonated, nucleophilic state. Therefore, the reaction is typically carried out at

a pH slightly above the pKa of the target amino groups, generally in the range of 8.0 to 9.5.[4]

Under these alkaline conditions, the reaction with amines is favored over potential side

reactions with other nucleophilic groups like thiols.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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